Cas no 1911680-48-2 (2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid)

• Product Name: 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid
• CAS No: 1911680-48-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5883146
• PubChem ID: 104138108
• Update Time: 2025-05-22

2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23684073
• EN300-6729677
• 2-tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid
• 1911680-48-2
• 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid

• Inchi： 1S/C14H20N2O2/c1-14(2,3)11-7-9(13(17)18)8-12(16-11)15-10-5-4-6-10/h7-8,10H,4-6H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： ZIFFMTUXNPYLHG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)(C)C)N=C(C=1)NC1CCC1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid

2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic Acid

The compound 1911680-48-2, also known as 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a tert-butyl group at the 2-position, a cyclobutylamino group at the 6-position, and a carboxylic acid group at the 4-position. The combination of these functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of tert-butyl substituents in stabilizing aromatic systems and enhancing the lipophilicity of molecules, which is crucial for drug design and delivery. The cyclobutylamino group, on the other hand, introduces rigidity and potential hydrogen bonding capabilities, making it an attractive moiety for medicinal chemists. The pyridine ring serves as a rigid framework that can facilitate various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution.

The synthesis of 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the tert-butyl group is often achieved through Friedel-Crafts alkylation or via Suzuki coupling reactions, depending on the starting material. The cyclobutylamino group is then introduced using reductive amination or through palladium-catalyzed cross-coupling reactions. Finally, the carboxylic acid group is incorporated using oxidation or hydrolysis techniques.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The carboxylic acid group can act as a bioisostere for other functional groups, enabling chemists to explore its interactions with biological targets such as enzymes and receptors. Recent research has demonstrated that analogs of this compound exhibit moderate to high binding affinities towards certain G-protein coupled receptors (GPCRs), making them valuable tools in pharmacological studies.

In addition to its pharmaceutical applications, 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid has shown potential in materials science. Its rigid structure and electron-withdrawing groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Studies have shown that thin films prepared from this compound exhibit excellent charge transport properties, which could be exploited in organic field-effect transistors (OFETs) and related devices.

The stability and reactivity of this compound have also been extensively studied. The tert-butyl group provides steric protection to the pyridine ring, reducing its susceptibility to nucleophilic attack. However, the presence of electron-withdrawing groups such as the carboxylic acid moiety increases the electrophilicity of the ring, making it more reactive towards nucleophiles under certain conditions. This dual nature makes it an interesting candidate for both synthetic chemistry and catalysis research.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1911680-48-2 to improve yields and reduce costs. Novel catalytic methods are being explored to facilitate key steps such as cross-coupling reactions and selective oxidations. Additionally, efforts are underway to investigate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its potential use as a therapeutic agent.

In conclusion, 2-Tert-butyl-6-(cyclobutylamino)pyridine-4-carboxylic acid is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure endows it with intriguing chemical properties that continue to attract scientific interest. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.